Cas no 923177-08-6 (1-(2,2-DIMETHYLPROPANOYL)PIPERIDINE-3-CARBOXYLIC ACID)

• Product name: 1-(2,2-DIMETHYLPROPANOYL)PIPERIDINE-3-CARBOXYLIC ACID
• CAS No: 923177-08-6
• MF: C₁₁H₁₉NO₃
• MW: 213.27346
• MDL: MFCD08445142
• CID: 844564
• PubChem ID: 16228559

1-(2,2-DIMETHYLPROPANOYL)PIPERIDINE-3-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-DIMETHYLPROPANOYL)PIPERIDINE-3-CARBOXYLIC ACID
• 1-(2,2-Dimethylpropanoyl)-3-piperidinecarboxylic acid
• Z85893772
• 1-Pivaloylpiperidine-3-carboxylicacid
• LS-06127
• MFCD08445142
• 1-Pivaloylpiperidine-3-carboxylic acid
• 923177-08-6
• SCHEMBL11922963
• CS-0251613
• EN300-55370
• AKOS017258567
• AKOS000130744
• J-502888
• STL261793
• 3-piperidinecarboxylic acid, 1-(2,2-dimethyl-1-oxopropyl)-
• G36899
• ALBB-018685

• MDL： MFCD08445142
• Inchi： InChI=1S/C11H19NO3/c1-11(2,3)10(15)12-6-4-5-8(7-12)9(13)14/h8H,4-7H2,1-3H3,(H,13,14)
• InChI Key： UPRYOSPWSCDFEL-UHFFFAOYSA-N
• SMILES： CC(C)(C)C(=O)N1CCCC(C1)C(=O)O

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6Ų
• XLogP3: 1.1

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Melting Point: 179-181 °C
• Boiling Point: 383.5±35.0 °C at 760 mmHg
• Flash Point: 138.5±22.3 °C

1-(2,2-DIMETHYLPROPANOYL)PIPERIDINE-3-CARBOXYLIC ACID Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 1-(2,2-DIMETHYLPROPANOYL)PIPERIDINE-3-CARBOXYLIC ACID

Recent Advances in the Study of 1-(2,2-Dimethylpropanoyl)piperidine-3-carboxylic Acid (CAS: 923177-08-6)

The compound 1-(2,2-Dimethylpropanoyl)piperidine-3-carboxylic acid (CAS: 923177-08-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential.

Recent studies have highlighted the role of 1-(2,2-Dimethylpropanoyl)piperidine-3-carboxylic acid as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the piperidine ring and the carboxylic acid moiety, make it a versatile scaffold for the design of enzyme inhibitors and receptor modulators. Researchers have successfully utilized this compound in the development of potential therapeutics targeting neurological disorders and metabolic diseases.

One of the most notable advancements involves the optimization of synthetic routes for 1-(2,2-Dimethylpropanoyl)piperidine-3-carboxylic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthetic protocol that enhances yield and purity while reducing production costs. This development is particularly significant for scaling up production for preclinical and clinical studies.

Pharmacological investigations have revealed promising activity profiles for derivatives of 1-(2,2-Dimethylpropanoyl)piperidine-3-carboxylic acid. In vitro studies show moderate inhibitory effects against several kinase targets implicated in cancer progression. Additionally, molecular docking simulations suggest favorable binding interactions with various therapeutic targets, supporting further exploration of this compound class.

The compound's pharmacokinetic properties have also been evaluated in recent preclinical studies. Data indicate reasonable metabolic stability and acceptable oral bioavailability in animal models, suggesting potential for oral administration in therapeutic applications. However, researchers note that further structural modifications may be necessary to optimize its drug-like properties.

Current research directions include exploring the compound's utility in PROTAC (proteolysis targeting chimera) design and its potential as a building block for covalent inhibitors. These applications leverage the compound's reactive groups and three-dimensional structure to create novel therapeutic modalities.

In conclusion, 1-(2,2-Dimethylpropanoyl)piperidine-3-carboxylic acid represents a promising chemical entity with diverse applications in medicinal chemistry. While challenges remain in optimizing its pharmacological profile, recent advances in synthesis and biological evaluation underscore its potential as a valuable tool in drug discovery. Continued research efforts are expected to further elucidate its therapeutic potential and expand its applications in addressing unmet medical needs.